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Application Notes for Poly(4-methyl-1-pentene)
(PMP)
Introduction
Poly(4-methyl-1-pentene) (PMP) is a unique, semi-crystalline polyolefin characterized by an

exceptional combination of properties, including high transparency, excellent heat resistance,

good chemical resistance, and remarkable gas permeability.[3][5][6] Its very low density also

makes it one of the lightest commercially available thermoplastics.[7][8] These attributes make

PMP a preferred material for a variety of demanding applications in the medical,

pharmaceutical, electronics, and food industries.[9][10][11]

Key Industrial Applications
Medical and Laboratory Equipment
Due to its high melting point (around 235 °C), excellent transparency, and good chemical

resistance, PMP is frequently used in the manufacturing of autoclavable medical and laboratory

equipment.[4][10] This includes items such as syringes, blood collection and transfusion

equipment, and laboratory ware that require repeated sterilization.[10][11] Its resistance to

various chemicals allows for the safe handling of a wide range of reagents and biological

samples.[10]
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PMP exhibits significantly higher gas permeability compared to other polyolefins.[7][8] This

property is leveraged in applications such as gas separation membranes and breathable

packaging for fruits and vegetables, which require controlled gas exchange to maintain

freshness. A key application that has gained prominence is its use in hollow-fiber membranes

for extracorporeal membrane oxygenation (ECMO) devices, where its high gas permeability

and biocompatibility are critical.[3][5]

Microwave and Food Applications
PMP's transparency to microwaves, high heat resistance, and compliance with food contact

regulations make it an ideal material for microwave cookware, food containers, and release

films for baking.[4][7][10][11] Its low dielectric constant contributes to its excellent performance

in microwave applications.[3][4]

Electronics and Electrical Components
As an excellent electrical insulator with a low dielectric constant, PMP is utilized in various

electrical and electronic applications.[3][4][9] These include components for printed circuit

boards, lightweight structural parts, and as a material for LED molds.[4][7]

Quantitative Data Presentation
The following tables summarize key quantitative properties of poly(4-methyl-1-pentene).

Table 1: General and Thermal Properties

Property Value Test Standard

Density 0.835 g/mL at 25 °C -

Melting Point 235 °C -

Vicat Softening Point 178 °C ASTM D 1525

Data sourced from

Table 2: Mechanical and Optical Properties
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Property Value Test Standard

Izod Impact Strength 3 kg·cm/cm² ASTM D 256

Rockwell Hardness 80 (R Scale) ASTM D 758

Refractive Index n20/D 1.463 -

Data sourced from

Table 3: Electrical Properties

Property Value Test Standard

Dielectric Constant 2.12 (at 100 MHz) ASTM D 150

Data sourced from

Experimental Protocols
Protocol 1: Determination of Gas Permeability
This protocol outlines a general method for determining the gas permeability of PMP films,

based on differential permeability techniques.

Objective: To measure the permeability coefficients of various gases (e.g., N₂, O₂, CO₂)

through a PMP film.

Materials and Equipment:

PMP film of known thickness

Gas permeability testing cell

Differential pressure transducer

Pressure/vacuum manifold

Test gases (N₂, O₂, etc.) with pressure regulators
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Temperature-controlled chamber

Timer

Methodology:

Cut a sample of the PMP film and mount it securely in the gas permeability testing cell,

ensuring a gas-tight seal.

Place the cell within the temperature-controlled chamber and allow it to equilibrate to the

desired test temperature (e.g., 40 °C).

Evacuate the downstream side of the cell to create a vacuum (0 atm).

Introduce the test gas to the upstream side of the cell at a specified pressure (e.g., 6 atm).

Monitor the pressure on the downstream side using the differential pressure transducer.

Once a steady-state flux of gas is achieved, measure the time it takes for the pressure on

the downstream side to increase by a defined amount (e.g., 0.50 mm Hg) within a known

volume.[12]

Calculate the gas permeability coefficient using the appropriate form of Fick's law, taking into

account the pressure difference, film thickness, and the rate of pressure increase.
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Caption: Workflow for Gas Permeability Testing of PMP Films.
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Key Properties of PMP Resulting Industrial Applications
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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